Cas no 1511343-77-3 (methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
• CAS No: 1511343-77-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4607743
• Update Time: 2025-07-02

methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
• methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C11H11N3O2/c1-14-10(11(15)16-2)7-9(13-14)8-3-5-12-6-4-8/h3-7H,1-2H3
• InChI Key： FKTIGOMNHOVPMY-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OC)=O)=CC(C2C=CN=CC=2)=N1

methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate

Recent Advances in the Study of Methyl 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate (CAS: 1511343-77-3)

Methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate (CAS: 1511343-77-3) is a pyrazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

The compound's structure, which includes a pyridine ring and a carboxylate ester group, makes it a versatile intermediate for the synthesis of more complex molecules. Researchers have explored its utility in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinases. This has opened new avenues for targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key findings from recent research is the compound's role in modulating specific signaling pathways. For instance, studies have demonstrated its efficacy in inhibiting the activity of certain kinases involved in cell proliferation and survival. This has led to the hypothesis that methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate could serve as a lead compound for the development of novel anticancer agents.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties. Researchers have utilized advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and interactions. These studies have provided valuable insights into the compound's stability, solubility, and bioavailability, which are critical factors for drug development.

Another area of interest is the compound's potential as a building block for the synthesis of heterocyclic compounds. Its reactivity and functional groups make it an attractive candidate for the construction of diverse molecular libraries, which can be screened for various biological activities. This approach aligns with the growing trend in medicinal chemistry to explore new chemical spaces for drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Researchers are actively working on derivatization strategies to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate (CAS: 1511343-77-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential and optimization of its properties will likely yield significant contributions to the field of drug discovery.